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Compound of Interest

Compound Name: 8-Methyinon-6-enoyl-CoA

Cat. No.: B13415860

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational plans, and
disposal procedures for handling 8-Methylnon-6-enoyl-CoA. Given the limited specific safety
data for this compound, a cautious approach is mandated. The following guidance is based on
information for structurally related compounds, including other long-chain acyl-CoAs and the
potential hazards associated with the 8-methylnon-6-enoic acid moiety.

Hazard Assessment and Personal Protective
Equipment (PPE)

While a comprehensive Safety Data Sheet (SDS) for 8-Methylnon-6-enoyl-CoA is not readily
available, related compounds offer critical safety insights. The precursor, 8-Methylnon-6-enoic
acid, has been identified as a potential mutagen. The related acyl chloride is known to be
corrosive and an irritant. Therefore, 8-Methylnon-6-enoyl-CoA must be handled as a
potentially hazardous substance. A conservative approach to PPE is required to minimize
exposure.

Table 1: Personal Protective Equipment (PPE) Requirements

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b13415860?utm_src=pdf-interest
https://www.benchchem.com/product/b13415860?utm_src=pdf-body
https://www.benchchem.com/product/b13415860?utm_src=pdf-body
https://www.benchchem.com/product/b13415860?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13415860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile or Neoprene).
Double-gloving is

recommended.

Prevents skin contact with a
potentially mutagenic and

irritating compound.

Eye and Face Protection

Safety glasses with side
shields are mandatory at all
times. A face shield should be
worn over safety glasses when

there is a risk of splashes.

Protects eyes and face from
accidental splashes of the

compound.

Respiratory Protection

A NIOSH-approved respirator
with organic vapor cartridges
should be used when handling
the solid compound outside of

a certified chemical fume hood.

Minimizes the risk of inhaling
fine particles of the solid

compound.

Protective Clothing

A full-length laboratory coat,
buttoned, is required. Consider
a disposable gown over the lab
coat for procedures with a

higher risk of contamination.

Protects personal clothing and
underlying skin from

contamination.

Foot Protection

Closed-toe shoes are

mandatory in the laboratory.

Protects feet from potential

spills and falling objects.

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational workflow is critical to ensure safety and experimental integrity
when working with 8-Methylnon-6-enoyl-CoA.

Experimental Workflow for Handling 8-Methylnon-6-enoyl-CoA
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To cite this document: BenchChem. [Essential Safety and Operational Guide for 8-
Methylnon-6-enoyl-CoA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13415860#personal-protective-equipment-for-
handling-8-methylnon-6-enoyl-coa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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